Cas no 612-13-5 (2-(Chloromethyl)benzonitrile)

2-(Chloromethyl)benzonitrile is a versatile organic compound featuring a chloromethyl group and a nitrile functionality attached to a benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The reactive chloromethyl group allows for further functionalization, enabling the introduction of heterocycles or other substituents. Its nitrile group can be hydrolyzed to carboxylic acids or reduced to amines, expanding its utility in multi-step syntheses. The compound is typically handled under controlled conditions due to its reactivity. Its stability and well-defined reactivity profile make it a preferred choice for researchers developing complex molecular architectures.
2-(Chloromethyl)benzonitrile structure
2-(Chloromethyl)benzonitrile structure
Product Name:2-(Chloromethyl)benzonitrile
CAS No:612-13-5
MF:C8H6ClN
MW:151.592940807343
MDL:MFCD00019745
CID:38870
PubChem ID:69152
Update Time:2025-10-19

2-(Chloromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)benzonitrile
    • 2-Cyanobenzyl chloride
    • o-cyanobenzyl chloride
    • 2-(3-METHOXY-PHENYL)-3-PIPERAZIN-1-YLMETHYL-BENZO
    • 2-Chlormethyl-benzonitril
    • 2-Chloromethyl-benzonitrile
    • 2-ChloroMethylbenzonitrile
    • A-chloro-o-tolunitrile
    • cyanobenzyl chloride
    • o-(Chloromethyl)benzonitrile
    • α-Chloro-o-tolunitrile
    • 2-(Chloromethyl)tolunitrile
    • 2-Cyanobenzylchloride
    • alpha-Chloro-o-tolunitrile
    • Benzonitrile, 2-(chloromethyl)-
    • o-Cyanobenzylchloride
    • o-Tolunitrile, alpha-chloro-
    • Benzonitrile, 2-(chloromethyl)- (9CI)
    • NSC102157
    • PubChem7522
    • Enamine_005981
    • o-chloromethylbenzonitrile
    • WLN: NCR B1G
    • 2-chloromethyl benzonitri
    • UNII-XEH7PYD76C
    • EN300-12687
    • 2-chloromethyl benzonitrile
    • AM101019
    • AKOS000294855
    • HMS1410P19
    • A833102
    • AC-907/25004765
    • F0001-1609
    • SB37924
    • FT-0659776
    • AS-10818
    • C2656
    • W-105175
    • NSC-102157
    • BRN 0742604
    • MFCD00019745
    • AC-23549
    • 612-13-5
    • NS00034602
    • SCHEMBL1434373
    • Z56757680
    • .alpha.-Chloro-o-tolunitrile
    • 4-09-00-01707 (Beilstein Handbook Reference)
    • NSC 102157
    • ZSHNOXOGXHXLAV-UHFFFAOYSA-N
    • o-Tolunitrile, .alpha.-chloro-
    • XEH7PYD76C
    • IDI1_008216
    • NCIOpen2_001754
    • DTXSID70210098
    • EINECS 210-292-3
    • DB-020943
    • STL124029
    • DTXCID70132589
    • Benzonitrile, 2-(chloromethyl)-(9CI)
    • 210-292-3
    • MDL: MFCD00019745
    • Inchi: 1S/C8H6ClN/c9-5-7-3-1-2-4-8(7)6-10/h1-4H,5H2
    • InChI Key: ZSHNOXOGXHXLAV-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC=CC=1C#N
    • BRN: 0742604

Computed Properties

  • Exact Mass: 151.01900
  • Monoisotopic Mass: 151.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: White to yellowish crystal powder
  • Density: 1.1976 (rough estimate)
  • Melting Point: 59.0 to 63.0 deg-C
  • Boiling Point: 252°C(lit.)
  • Flash Point: 106.2℃
  • Refractive Index: 1.5437 (estimate)
  • PSA: 23.79000
  • LogP: 2.29708

2-(Chloromethyl)benzonitrile Security Information

2-(Chloromethyl)benzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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